Cas no 19771-90-5 (2-Propenoic acid,3-(2-benzothiazolyl)-2-methyl-)

• Product Name: 2-Propenoic acid,3-(2-benzothiazolyl)-2-methyl-
• CAS No: 19771-90-5
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• CID: 123745
• Update Time: 2024-03-05

2-Propenoic acid,3-(2-benzothiazolyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(2-benzothiazolyl)-2-methyl-
• 2-Benzothiazoleacrylicacid,alpha-methyl-(8CI)
• 2-Propenoic acid, 3-(2-benzothiazolyl)-2-methyl-

• Inchi： 1S/C11H9NO2S/c1-7(11(13)14)6-10-12-8-4-2-3-5-9(8)15-10/h2-6H,1H3,(H,13,14)
• InChI Key： GEQVSCYIVFGLAW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)=CC1=NC2=CC=CC=C2S1

Computed Properties

• Exact Mass: 219.03547
• Monoisotopic Mass: 219.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2

Experimental Properties

• PSA: 50.19